1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl-

Specification

• CAS No.: 62160-82-1
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-5-phenylpyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C17H14N2O3/c1-22-16-10-6-5-9-14(16)19-15(11-13(18-19)17(20)21)12-7-3-2-4-8-12/h2-11H,1H3,(H,20,21)
• Standard InChI Key: JOXVQNHRNQVNCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=CC(=N2)C(=O)O)C3=CC=CC=C3

Introduction

1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl- is a heterocyclic organic compound featuring a pyrazole ring structure. The pyrazole ring is a five-membered ring containing two nitrogen atoms. This compound includes a carboxylic acid group at the 3-position and substituents at the 1 and 5 positions, specifically a 2-methoxyphenyl group and a phenyl group, respectively. These substituents significantly influence its chemical properties and potential biological activities.

Synthesis Methods

The synthesis of 1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl- can be achieved through various chemical reactions. Although specific synthesis methods for this compound are not detailed in the available literature, pyrazole derivatives are generally synthesized using condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds.

Biological Activity and Potential Applications

Compounds with similar pyrazole structures have been studied for their biological activities, including anti-inflammatory and analgesic properties. While specific biological activity data for 1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl- is limited, its structural features suggest potential therapeutic applications. Further research is needed to fully elucidate its interactions with biological targets and its therapeutic efficacy.

Related Compounds

Several compounds share structural similarities with 1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl-. These include:

Compound Name	Structure Features	Unique Aspects
1H-Pyrazole-4-carboxylic acid	Carboxylic acid at position 4	Different position of carboxylic group
5-Methyl-1H-pyrazole-3-carboxylic acid	Methyl group at position 5	Variation in substituent affecting reactivity
1-(4-Methoxyphenyl)-5-methylpyrazole-3-carboxylic acid	Methyl substitution at position 5	Potentially enhanced biological activity
3-(4-Fluorophenyl)-1H-pyrazole	Fluorine substituent enhancing electron-withdrawing properties	Increased potency in certain biological assays

These compounds highlight the diversity within the pyrazole family and underscore the unique characteristics of 1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-5-phenyl-, particularly its substituents that may influence its chemical behavior and biological activity.